![molecular formula C23H15F3O B2926919 3-phenyl-2-[2-(trifluoromethyl)benzyl]-1H-inden-1-one CAS No. 337921-67-2](/img/structure/B2926919.png)
3-phenyl-2-[2-(trifluoromethyl)benzyl]-1H-inden-1-one
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “3-phenyl-2-[2-(trifluoromethyl)benzyl]-1H-inden-1-one”, there are general reactions that occur at the benzylic position which are very important for synthesis problems . These include free radical bromination, nucleophilic substitution, and oxidation .Scientific Research Applications
Pharmaceutical Drug Development
The trifluoromethyl group in the compound is a common feature in many FDA-approved drugs . This group can enhance the biological activity and metabolic stability of pharmaceuticals. The compound could be a precursor or an intermediate in synthesizing drugs with improved pharmacokinetic properties.
Antiviral Agents
Compounds with the trifluoromethyl group have been shown to possess antiviral properties . Research could explore the use of “3-phenyl-2-{[2-(trifluoromethyl)phenyl]methyl}-1H-inden-1-one” as a potential scaffold for developing new antiviral medications, particularly against influenza and other RNA viruses.
Anticancer Research
Indole derivatives, which share a similar structural motif to the compound , are known for their anticancer activities . This compound could be investigated for its potential use in targeted cancer therapies, possibly as a cytotoxic agent or a cancer cell growth inhibitor.
Agrochemical Applications
The trifluoromethyl group is also significant in the development of agrochemicals . The compound could be utilized in creating new pesticides or herbicides, offering a novel approach to pest and weed management in agriculture.
Neurological Disorders
Some trifluoromethyl-containing compounds are used in treating neurological disorders . The compound could be explored for its potential therapeutic effects on conditions like Alzheimer’s disease or Parkinson’s disease, possibly as a modulator of neurotransmitter systems.
Future Directions
The future directions for research on “3-phenyl-2-[2-(trifluoromethyl)benzyl]-1H-inden-1-one” could involve further exploration of its synthesis, chemical reactions, and potential applications. Given the interest in fluorinated compounds in pharmaceuticals , this compound could be of interest in drug development research.
properties
IUPAC Name |
3-phenyl-2-[[2-(trifluoromethyl)phenyl]methyl]inden-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15F3O/c24-23(25,26)20-13-7-4-10-16(20)14-19-21(15-8-2-1-3-9-15)17-11-5-6-12-18(17)22(19)27/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLPGDYZTCACBQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C32)CC4=CC=CC=C4C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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